[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[(3R)-3-hydroxy-2,2-dimethyl-3-[
[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[(3R)-3-hydroxy-2,2-dimethyl-3-[
3-oxotetradecanoyl-CoA is a 3-oxo-fatty acyl-CoA. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It derives from a myristoyl-CoA and a 3-oxotetradecanoic acid. It is a conjugate acid of a 3-oxotetradecanoyl-CoA(4-).
3-Ketotetradecanoyl-CoA, also known as 3-oxomyristoyl-CoA or S-(3-oxotetradecanoate, belongs to the class of organic compounds known as long-chain 3-oxoacyl coas. These are organic compounds containing a coenzyme A derivative, which is 3-oxo acylated long aliphatic chain of 13 to 21 carbon atoms. Thus, 3-ketotetradecanoyl-CoA is considered to be a fatty ester lipid molecule. 3-Ketotetradecanoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 3-Ketotetradecanoyl-CoA has been primarily detected in urine. Within the cell, 3-ketotetradecanoyl-CoA is primarily located in the cytoplasm. 3-Ketotetradecanoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, 3-ketotetradecanoyl-CoA is involved in the fatty acid metabolism pathway. 3-Ketotetradecanoyl-CoA is also involved in several metabolic disorders, some of which include long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad), the mitochondrial Beta-oxidation OF long chain saturated fatty acids pathway, medium chain acyl-CoA dehydrogenase deficiency (mcad), and carnitine palmitoyl transferase deficiency (II).
3-Ketotetradecanoyl-CoA, also known as 3-oxomyristoyl-CoA or S-(3-oxotetradecanoate, belongs to the class of organic compounds known as long-chain 3-oxoacyl coas. These are organic compounds containing a coenzyme A derivative, which is 3-oxo acylated long aliphatic chain of 13 to 21 carbon atoms. Thus, 3-ketotetradecanoyl-CoA is considered to be a fatty ester lipid molecule. 3-Ketotetradecanoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 3-Ketotetradecanoyl-CoA has been primarily detected in urine. Within the cell, 3-ketotetradecanoyl-CoA is primarily located in the cytoplasm. 3-Ketotetradecanoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, 3-ketotetradecanoyl-CoA is involved in the fatty acid metabolism pathway. 3-Ketotetradecanoyl-CoA is also involved in several metabolic disorders, some of which include long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad), the mitochondrial Beta-oxidation OF long chain saturated fatty acids pathway, medium chain acyl-CoA dehydrogenase deficiency (mcad), and carnitine palmitoyl transferase deficiency (II).
Brand Name:
Vulcanchem
CAS No.:
122364-86-7
VCID:
VC0221184
InChI:
InChI=1S/C35H60N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-23(43)18-26(45)64-17-16-37-25(44)14-15-38-33(48)30(47)35(2,3)20-57-63(54,55)60-62(52,53)56-19-24-29(59-61(49,50)51)28(46)34(58-24)42-22-41-27-31(36)39-21-40-32(27)42/h21-22,24,28-30,34,46-47H,4-20H2,1-3H3,(H,37,44)(H,38,48)(H,52,53)(H,54,55)(H2,36,39,40)(H2,49,50,51)/t24-,28-,29-,30+,34-/m1/s1
SMILES:
CCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula:
C35H60N7O18P3S
Molecular Weight:
991.9 g/mol
[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[(3R)-3-hydroxy-2,2-dimethyl-3-[
CAS No.: 122364-86-7
Main Products
VCID: VC0221184
Molecular Formula: C35H60N7O18P3S
Molecular Weight: 991.9 g/mol
CAS No. | 122364-86-7 |
---|---|
Product Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[(3R)-3-hydroxy-2,2-dimethyl-3-[ |
Molecular Formula | C35H60N7O18P3S |
Molecular Weight | 991.9 g/mol |
IUPAC Name | S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxotetradecanethioate |
Standard InChI | InChI=1S/C35H60N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-23(43)18-26(45)64-17-16-37-25(44)14-15-38-33(48)30(47)35(2,3)20-57-63(54,55)60-62(52,53)56-19-24-29(59-61(49,50)51)28(46)34(58-24)42-22-41-27-31(36)39-21-40-32(27)42/h21-22,24,28-30,34,46-47H,4-20H2,1-3H3,(H,37,44)(H,38,48)(H,52,53)(H,54,55)(H2,36,39,40)(H2,49,50,51)/t24-,28-,29-,30+,34-/m1/s1 |
Standard InChIKey | IQNFBGHLIVBNOU-QSGBVPJFSA-N |
Isomeric SMILES | CCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
SMILES | CCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES | CCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Physical Description | Solid |
Description | 3-oxotetradecanoyl-CoA is a 3-oxo-fatty acyl-CoA. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It derives from a myristoyl-CoA and a 3-oxotetradecanoic acid. It is a conjugate acid of a 3-oxotetradecanoyl-CoA(4-). 3-Ketotetradecanoyl-CoA, also known as 3-oxomyristoyl-CoA or S-(3-oxotetradecanoate, belongs to the class of organic compounds known as long-chain 3-oxoacyl coas. These are organic compounds containing a coenzyme A derivative, which is 3-oxo acylated long aliphatic chain of 13 to 21 carbon atoms. Thus, 3-ketotetradecanoyl-CoA is considered to be a fatty ester lipid molecule. 3-Ketotetradecanoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 3-Ketotetradecanoyl-CoA has been primarily detected in urine. Within the cell, 3-ketotetradecanoyl-CoA is primarily located in the cytoplasm. 3-Ketotetradecanoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, 3-ketotetradecanoyl-CoA is involved in the fatty acid metabolism pathway. 3-Ketotetradecanoyl-CoA is also involved in several metabolic disorders, some of which include long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad), the mitochondrial Beta-oxidation OF long chain saturated fatty acids pathway, medium chain acyl-CoA dehydrogenase deficiency (mcad), and carnitine palmitoyl transferase deficiency (II). |
PubChem Compound | 11966197 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume